Cas no 1207627-45-9 (2-ethynyl-5-methylpyrazine)

2-ethynyl-5-methylpyrazine structure
2-ethynyl-5-methylpyrazine structure
Product Name:2-ethynyl-5-methylpyrazine
CAS No:1207627-45-9
MF:C7H6N2
MW:118.135941028595
MDL:MFCD22199322
CID:3161827
PubChem ID:71300064
Update Time:2024-11-03

2-ethynyl-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-ethynyl-5-methylpyrazine
    • DB-423370
    • MFCD22199322
    • EN300-787585
    • PS-5396
    • 1207627-45-9
    • CS-0432653
    • AKOS026675519
    • SCHEMBL1923494
    • MDL: MFCD22199322
    • Inchi: 1S/C7H6N2/c1-3-7-5-8-6(2)4-9-7/h1,4-5H,2H3
    • InChI Key: TWCMJRITGMORDX-UHFFFAOYSA-N
    • SMILES: N1C=C(C#C)N=CC=1C

Computed Properties

  • Exact Mass: 118.053098200g/mol
  • Monoisotopic Mass: 118.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 25.8Ų

2-ethynyl-5-methylpyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A099003262-1g
2-Ethynyl-5-methylpyrazine
1207627-45-9 95%
1g
$909.06 2023-09-04
Apollo Scientific
OR53019-100mg
2-Ethynyl-5-methylpyrazine
1207627-45-9 95+%
100mg
£60.00 2023-04-22
Apollo Scientific
OR53019-250mg
2-Ethynyl-5-methylpyrazine
1207627-45-9 95+%
250mg
£130.00 2025-02-20
Apollo Scientific
OR53019-1g
2-Ethynyl-5-methylpyrazine
1207627-45-9 95+%
1g
£360.00 2025-02-20
abcr
AB445429-1 g
2-Ethynyl-5-methylpyrazine; min. 95%
1207627-45-9
1g
€668.60 2023-07-18
Chemenu
CM320487-1g
2-Ethynyl-5-methylpyrazine
1207627-45-9 95%
1g
$773 2023-01-19
abcr
AB445429-1g
2-Ethynyl-5-methylpyrazine, min. 95%; .
1207627-45-9
1g
€668.60 2025-02-16
Enamine
EN300-787585-1.0g
2-ethynyl-5-methylpyrazine
1207627-45-9 95%
1.0g
$385.0 2024-05-22
1PlusChem
1P008X25-100mg
2-ethynyl-5-Methylpyrazine
1207627-45-9 95%
100mg
$133.00 2023-12-26
1PlusChem
1P008X25-250mg
2-ethynyl-5-Methylpyrazine
1207627-45-9 95%
250mg
$160.00 2023-12-26
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm